Chemical and Physical Properties

Glycocholic acid Chemical and Physical Properties

Names and Identifiers

- glycocholic acid hydrate
- glycocholic acid free acid
- N-(3-alpha,7-alpha,12-alpha-trihydroxycholan-24-oyl)glycine
- Glycocholic acid
- GLYCOCHOLIC ACID(RG)
- N-Choloylglycine
- 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
- 3a,7a,12a-Trihydroxy-5b-cholan-24-oic acid N-(carboxymethyl)amide
- Cholylglycine
- glycocholate
- Glycine, N-choloyl-
- N-CHOLYLGLYCINE
- G59NX3I3RT
- C26H43NO6
- SCHEMBL29022
- CHEMBL411070
- Prestwick3_000521
- EINECS 207-494-9
- RFDAIACWWDREDC-FRVQLJSFSA-N
- HMS2096J03
- 3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oylglycine
- CS-W020037
- Prestwick2_000521
- DTXCID0027436
- 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)acetic acid
- 475-31-0
- Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
- A827264
- MFCD00065902
- 3a,7a,12a-Trihydroxy-5b-cholanic acid-24-glycine
- SMR001233215
- BSPBio_000501
- 3a,7a,12a-Trihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
- CHEBI:17687
- bmse000651
- Tox21_302549
- DS-0968
- GCH
- BPBio1_000553
- HMS1569J03
- N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)glycine
- Glycocholic acid, free acid
- 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol N-(carboxymethyl)-amide
- SPBio_002422
- DTXSID2047436
- ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine
- GLYCOCHOLIC ACID [WHO-DD]
- G-5270
- MFCD06408004
- BDBM50375589
- Glycylcholate
- Prestwick0_000521
- AKOS015965042
- 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(carboxymethyl)amide
- BIDD:PXR0160
- CCG-269413
- AC-30905
- 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
- Spectrum5_002011
- ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine;Glycocholic acid
- UNII-G59NX3I3RT
- Prestwick_768
- N-((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)glycine
- N-(Carboxymethyl)-3alpha,7alpha,12alpha-trihydroxyglycine cholate
- Glycylcholic acid
- BRD-K54771420-001-03-2
- 3a,7a,12a-Trihydroxy-5b-cholan-24-oylglycine
- C01921
- Glycoreductodehydrocholic acid
- N-(carboxymethyl)-3a,7a,12a-trihydroxy-5b-Cholan-24-amide
- N-choloyl-Glycine
- s4958
- GTPL4544
- NS00014841
- LMST05030001
- MLS002153857
- HMS2231A05
- Prestwick1_000521
- N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
- HY-N1423
- CAS-475-31-0
- NCGC00163115-02
- N-(3Alpha,7Alpha,12Alpha-trihydroxy-5Beta-cholan-24-oyl)-glycine
- Q2701638
- 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0?,?.0??,??]heptadecan-14-yl]pentanamido]acetic acid
- GLYCOCHOLIC ACID [MI]
- NCGC00256646-01
- N-[(3beta,5beta,7beta,9beta,12beta)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
- [(3,7,12-Trihydroxy-24-oxocholan-24-yl)amino]acetic acid #
- 863-57-0
- 1ST10389
- N-[(3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
- STL565148
- Glycine, Ncholoyl
- N((3alpha,5beta,7alpha,12alpha)3,7,12Trihydroxy24oxocholan24yl)glycine
- NCholoylglycine
- Glycine, N-[(3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
- 2-(((4R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoyl)amino)acetic acid
- FG16282
- Glycine, N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
- Glycine, N-((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)-
- NCholylglycine
- N(3alpha,7alpha,12alphaTrihydroxycholan24oyl)glycine
- Glycine, N((3alpha,5beta,7alpha,12alpha)3,7,12trihydroxy24oxocholan24yl)
- 207-494-9
- 3?,7?,12?-Trihydroxy-5?-cholan-24-oic acid n-[carboxymethyl]amide;Cholylglycine
- Glycocholic acid (Standard)
- 2-((4R)-4-((1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-14-yl)pentanamido)acetic acid
- N(Carboxymethyl)3alpha,7alpha,12alphatrihydroxyglycine cholate
- HY-N1423R
- MDL： MFCD00065902
- Inchi： 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1
- InChI Key： RFDAIACWWDREDC-FRVQLJSFSA-N
- SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O

Computed Properties

- Exact Mass: 465.30900
- Monoisotopic Mass: 465.309038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 759
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 127

Experimental Properties

- Color/Form: Not determined
- Density: 1.1336 (rough estimate)
- Melting Point: 140-150°C
- Boiling Point: 568.76°C (rough estimate)
- Flash Point: 372.3°C
- Refractive Index: 1.6000 (estimate)
- Solubility: methanol: 0.1 g/mL, clear, colorless
- PSA: 127.09000
- LogP: 2.95580
- Merck: 13,4507
- pka: 4.4(at 25℃)
- Specific Rotation: +28.0° - +33.0° (c=7.5, 95% EtOH)
- Solubility: Slightly soluble in water

Glycocholic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：UN 3077 9/PG 3
WGK Germany：3
Hazard Category Code： R51/53
Safety Instruction： S61
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R51/53
Safety Term：S61

Glycocholic acid Related Literature

1. High-throughput metabolomics enables biomarker discovery in prostate cancer

Qun Liang,Han Liu,Li-xiang Xie,Xue Li,Ai-Hua Zhang RSC Adv. 2017 7 2587
2. Metabolomics analysis reveals that bile acids and phospholipids contribute to variable responses to low-temperature-induced ascites syndrome

Yiru Shen,Shourong Shi,Haibing Tong,Yuming Guo,Jianmin Zou Mol. BioSyst. 2014 10 1557
3. Hippocampus and serum metabolomic studies to explore the regulation of Chaihu-Shu-Gan-San on metabolic network disturbances of rats exposed to chronic variable stress

Zhi-heng Su,Hong-mei Jia,Hong-wu Zhang,Yu-fei Feng,Lei An,Zhong-mei Zou Mol. BioSyst. 2014 10 549
4. Production and characterization of a single-chain variable fragment-alkaline phosphatase fusion protein for glycocholic acid detection in a one-step enzyme-linked immunosorbent assay

Xiping Cui,Qiyi He,Ding Shen,Zhengyun Jiang,Yingshan Chen,Suqing Zhao,Bruce D. Hammock Anal. Methods 2018 10 2629
5. Biotinylated single-chain variable fragment-based enzyme-linked immunosorbent assay for glycocholic acid

Xiping Cui,Natalia Vasylieva,Ding Shen,Bogdan Barnych,Jun Yang,Qiyi He,Zhengyun Jiang,Suqing Zhao,Bruce D. Hammock Analyst 2018 143 2057

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475-31-0 (Glycocholic acid) Global Suppliers

Product Overview and Price Analysis

Glycocholic acid (CAS 475-31-0) is a primary bile acid, a conjugate of cholic acid with glycine. It is a key component of bile, synthesized in the liver and secreted into the intestine, where it plays a crucial role in the emulsification and absorption of dietary fats and fat-soluble vitamins. As a natural biochemical, it is integral to mammalian digestion. In the industrial and research contexts, glycocholic acid is utilized as a biochemical reagent, a reference standard in analytical chemistry, and a raw material or intermediate in the synthesis of other bile acids and pharmaceutical compounds. Its purity and source significantly influence its application value.

CAS no.475-31-0 comprehensive analysis

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475-31-0 (Glycocholic acid) Analysis Comprehensive analysis of product information

This analysis focuses on Glycocholic acid, a primary bile acid conjugate crucial for fat digestion and cholesterol metabolism. It is compared with two structurally similar bile acid conjugates, Taurocholic acid and Glycochenodeoxycholic acid. These compounds were selected because they share the same cholic acid backbone but differ in their conjugated amino acid (glycine vs. taurine) or in the structure of the steroid core (cholic acid vs. chenodeoxycholic acid). This allows for a systematic evaluation of how specific structural modifications—conjugation type and hydroxylation pattern—impact physicochemical properties, biological activity, and commercial applications.
Data filtering and comparison methods:
Structural Similarity Screening: Compounds were selected based on shared core structures (steroid nucleus of bile acids) and functional groups (carboxylate, hydroxyls). The primary criterion was the conjugation of cholic acid with different amino acids (glycine, taurine) or the conjugation of a closely related bile acid (chenodeoxycholic acid) with the same amino acid (glycine).
Data Aggregation from Authoritative Sources: Key physicochemical data (molecular formula, weight, melting point), hazard classifications (GHS), and application information were compiled and cross-referenced from established chemical databases, supplier catalogs, and scientific literature to ensure accuracy and consistency.
Comparative Analysis Framework: A multi-dimensional comparison was conducted across three tables: 1) Core chemical identity and properties, 2) Product specifications and handling requirements, and 3) Market and application landscape. This framework highlights differences in solubility, stability, pricing, and primary end-uses stemming from their structural variations.

Table 1: Comparison of Basic Chemical Information and Physicochemical Properties (*Target, ☆Analog)

Items	Glycocholic acid (*)	Taurocholic acid (☆)	Glycochenodeoxycholic acid (☆)
Name	Glycocholic acid	Taurocholic acid	Glycochenodeoxycholic acid
CAS No.	475-31-0	81-24-3	474-25-9
Molecular Formula	C26H43NO6	C26H45NO7S	C26H43NO5
Molecular Weight	465.62 g/mol	515.70 g/mol	449.62 g/mol
Structural Features/Functional Groups	Cholic acid conjugated with glycine via an amide bond. Contains three hydroxyl groups and one carboxylate group.	Cholic acid conjugated with taurine via an amide bond. Contains sulfonate group, three hydroxyls, one carboxylate.	Chenodeoxycholic acid (dihydroxylated bile acid) conjugated with glycine. Contains two hydroxyl groups and one carboxylate.
Melting Point	~132-134 °C (decomposes)	~125 °C (decomposes)	~165-168 °C
Boiling Point	——	——	——
Density	——	——	——
Solubility	Soluble in water, alcohol, alkali solutions. Practically insoluble in ether, chloroform.	Very soluble in water. Soluble in alcohol. Insoluble in ether, acetone.	Soluble in water, alcohol, alkali. Less soluble than glycocholic acid.
Color and Form	White to off-white crystalline powder	White crystalline powder	White to off-white powder
Main Hazards	May cause eye and skin irritation. Dust may form explosive mixtures with air.	Irritating to eyes, respiratory system, and skin.	May cause eye and skin irritation.
GHS Classification	Not a hazardous substance or mixture according to GHS.	GHS07 (Exclamation mark) - Skin Irrit. 2, Eye Irrit. 2A	——
Notes	A primary bile salt, more hydrophilic than its unconjugated form due to the glycine conjugate.	More water-soluble and acidic than glycocholic acid due to the strongly acidic sulfonate group of taurine.	More hydrophobic than glycocholic acid due to one fewer hydroxyl group. A secondary bile acid conjugate with different biological functions.

Table 2: Product Specifications, Storage, Transportation, and Safety (Comprehensive Analogy)

Items	Glycocholic acid (*)	Taurocholic acid (☆)	Glycochenodeoxycholic acid (☆)
Purity Specification	Commonly available at ≥95%, ≥98%, and high-purity standards (≥99%) for research. HPLC grade is typical.	Widely available at ≥95%, ≥98%, and ≥99% purity. Sodium salt form is very common.	Typically offered at ≥95%, ≥98%, and ≥99% purity for biochemical research.
Storage Conditions	Store in a cool, dry, well-ventilated place. Keep container tightly closed. Store at 2-8°C for long-term stability.	Store in a cool, dry place. Desiccate. Store at 2-8°C. Keep away from incompatible materials.	Store at -20°C to -80°C for long-term storage of solutions. Store powder desiccated at 2-8°C.
Stability	Stable under recommended storage conditions. Hygroscopic. Sensitive to light and moisture over time.	Stable but hygroscopic. Solutions are stable at neutral pH, may degrade under acidic/basic conditions.	Stable as a solid under recommended conditions. Solutions may require freezing.
Packaging	Available in small vials (25mg, 100mg, 1g), glass bottles (5g, 10g, 25g), and larger quantities for bulk.	Similar packaging: small vials, glass bottles (1g to 100g), and bulk packaging.	Primarily in small research quantities: vials and bottles from milligrams to grams.
Transport Requirements	Not regulated as dangerous goods for transport. Package as general chemical.	Not classified as dangerous goods for transport under most regulations.	Not regulated as dangerous goods.
Regulatory Restrictions	No significant global regulatory restrictions for R&D use. Subject to standard laboratory chemical controls.	No major specific restrictions. General chemical safety regulations apply.	No specific global restrictions for standard research applications.

Table 3: Market Supply, Application, and Industry Analysis

Items	Glycocholic acid (*)	Taurocholic acid (☆)	Glycochenodeoxycholic acid (☆)
Supplier Distribution	Concentrated among global biochemical and fine chemical suppliers (e.g., Sigma-Aldrich, TCI, Cayman). Some Chinese manufacturers.	Extremely wide distribution from major global suppliers to many regional chemical companies. High competition.	Supplied by specialized biochemical and pharmaceutical ingredient companies. Fewer suppliers than taurocholic acid.
Market Availability	Readily available as a standard biochemical reagent. Bulk quantities may require longer lead times.	Excellent availability in various grades and salt forms (sodium salt). Often in stock.	Available for research purposes. Not as commonly stocked as the primary bile salts.
Price Range	Research scale (mg-g): $50 - $300 per gram. Bulk pricing varies significantly.	Generally lower than glycocholic acid. Research scale: $30 - $150 per gram due to higher production volume.	Research scale: $80 - $400 per gram, often higher than glycocholic acid due to lower production volume.
Main Uses	Biochemical research, cell culture media supplement (bile salt), digestive enzyme studies, standard for analysis.	Key component in cell culture, membrane protein solubilization (detergent), diagnostic kits, research on bile acid transporters.	Research on apoptosis, liver toxicity, cholestasis, Farnesoid X receptor (FXR) signaling studies.
Application Fields	Life science research, pharmaceutical R&D (drug metabolism, hepatology), in vitro diagnostics.	Biotechnology (cell culture), pharmaceutical research, diagnostic reagent manufacturing, biochemistry.	Specialized biomedical research, toxicology studies, investigational drug development (for liver diseases).
Market Demand and Prospects	Stable niche demand driven by basic biomedical research. Growth linked to liver and metabolic disease studies.	High and steady demand from biotech/pharma industries. Essential reagent with broad applications.	Growing niche demand in specific research areas (e.g., FXR agonists). More targeted than primary bile salts.
Supply Chain Characteristics	Specialty chemical supply chain. Relies on synthesis from cholic acid or extraction. Quality consistency is critical.	Mature and efficient supply chain. Often produced via synthesis. Multiple sources ensure stable supply.	Niche, low-volume supply chain. Often sourced from specialized manufacturers or custom synthesis.

Analysis logic explanation

The core structural difference—glycine vs. taurine conjugation—directly dictates key physicochemical properties. Taurocholic acid's taurine moiety introduces a strongly acidic sulfonate group, making it more water-soluble and conferring different acid-base properties compared to the carboxylic acid of glycocholic acid. This solubility difference is a primary driver for their distinct applications, such as taurocholic acid's preference as a detergent for membrane protein studies.
The number and position of hydroxyl groups on the steroid nucleus significantly influence hydrophobicity and biological activity. Glycochenodeoxycholic acid, with one fewer hydroxyl group than glycocholic acid, is more hydrophobic. This alters its micelle-forming capacity, membrane permeability, and receptor binding affinity (e.g., to FXR), leading to its specific role in apoptosis induction and different therapeutic research pathways.
Market availability and pricing are strongly correlated with the breadth of application and production scale. Taurocholic acid, with its critical role in cell culture and diagnostics, enjoys a larger market, more suppliers, and lower prices. Glycocholic and glycochenodeoxycholic acids, serving more specialized research needs, have fewer suppliers and higher per-unit costs, reflecting a niche, low-volume market dynamic.
Storage and stability recommendations often reflect the compound's hygroscopicity and sensitivity. While all are recommended for cool, dry storage, glycocholic acid's noted hygroscopicity and light sensitivity necessitate tighter container control. Glycochenodeoxycholic acid's frequent recommendation for deep freezing of solutions suggests potentially greater instability in aqueous media compared to the primary conjugates.
The selection of analogs for comparison follows a logical 'change-one-thing-at-a-time' approach. Comparing glycocholic acid with taurocholic acid isolates the effect of the conjugated amino acid. Comparing it with glycochenodeoxycholic acid isolates the effect of the steroid core structure. This two-pronged comparison provides comprehensive insights into how specific molecular features govern the overall profile of bile acid conjugates.

Conclusion

From a compound perspective, glycocholic acid occupies a middle ground between its analogs. It is less hydrophilic and acidic than taurocholic acid but more hydrophilic than glycochenodeoxycholic acid. This positions it as a key primary bile salt for fundamental digestive and metabolic studies, though it is often overshadowed in industrial applications (e.g., cell culture) by the superior detergent properties of taurocholic acid. Its role is firmly entrenched in specific research contexts requiring the glycine-conjugated form. From a supplier dimension, glycocholic acid is readily available from major biochemical suppliers, ensuring accessibility for researchers. However, its supply chain is less saturated and production volumes are likely lower than for taurocholic acid, which is a high-volume commodity in the life science sector. Glycochenodeoxycholic acid represents a more specialized, higher-value niche. For potential buyers, the choice depends heavily on the specific application: taurocholic acid for general-purpose solubilization and cell culture, glycocholic acid for studies on glycine conjugation or as a specific standard, and glycochenodeoxycholic acid for research on hepatotoxicity, cholestasis, or nuclear receptor signaling.
Main limitations:
Publicly available data for detailed physicochemical properties (e.g., precise boiling point, density, vapor pressure) for these specialized biochemicals is extremely limited. Standard reference sources often lack complete datasets.
Comprehensive and standardized safety data sheets (SDS), detailed regulatory status across all regions, and real-time market price/stock information are not consistently available in public domains, requiring direct inquiry with suppliers.

The price of Glycocholic acid varies considerably based on purity, supplier, and order quantity. High-purity grades (e.g., >98% or analytical standard) command a premium, often priced per milligram or gram for research purposes. Bulk quantities for industrial use may have lower per-unit costs but require significant minimum order quantities. Prices are influenced by market competition, with suppliers in regions like China often offering more competitive rates for standard grades. Fluctuations in the cost of raw materials (e.g., bile acids from animal sources) and manufacturing compliance also impact final pricing. Buyers should compare quotes based on specific purity requirements and intended use.

The main factors affecting prices include:

Purity Grade: Analytical or pharmaceutical-grade (>98%) purity is significantly more expensive than technical or lower-purity grades due to stringent purification processes and quality control.
Order Quantity: Unit price decreases with larger purchase volumes, especially for bulk industrial orders, while small-scale research quantities have higher per-unit costs.
Supplier Origin and Brand: Established brands and suppliers from regions with stringent quality control (e.g., North America, Europe) often price higher than generic suppliers from other regions.
Raw Material Sourcing: The cost and availability of natural bile acid precursors (often derived from animal by-products) directly affect the production cost of Glycocholic acid.
Regulatory and Compliance Costs: Meeting specific standards (e.g., GMP, Kosher, Halal) or providing extensive documentation (CoA, MSDS) adds to the overall cost.

High quality verification supplier (strong customization capability)

Amadis Chemical Company Limited

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Founded in 2011, Amadis Chemical is an innovative manufacturer and service provider specializing in high-quality carbohydrates, nucleosides, nucleotides, phosphoramidites, APIs, and pharmaceutical intermediates.

(CAS:475-31-0)Glycocholic acid

Order Number: A827264
Quantity: 100g
Price ($): 449.0
Stock Status: in Stock
Purity: 99%
Last Updated: Monday, 02 September

Tiancheng Chemical (Jiangsu) Co., Ltd

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18501500038@163.com

Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

Main products

(CAS:475-31-0)Glycocholic acid

Order Number: LE12402;LE5664
Quantity: 25KG,200KG,1000KG
Price ($): discuss personally
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 20 June

SHOCHEM(SHANGHAI) CO.,lTD

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SHOCHEM is a high-tech enterprise specializing in pharmaceutical R&D, focusing on camptothecin derivatives, lipid-based nucleic acid delivery excipients, and high-purity synthetic phospholipids.

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(CAS:475-31-0)Glycocholic acid

Order Number: 0257
Quantity: 100mg;500mg;1g
Price ($):
Stock Status: in Stock
Purity: 98%min
Last Updated: Thursday, 21 August

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Glycocholic acid Research More >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G131002-100mg	Glycocholic acid	475-31-0	≥97%	100mg	¥30.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G131002-1g	Glycocholic acid	475-31-0	≥97%	1g	¥80.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G131002-250mg	Glycocholic acid	475-31-0	≥97%	250mg	¥32.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G131002-500mg	Glycocholic acid	475-31-0	≥97%	500mg	¥51.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G131002-5g	Glycocholic acid	475-31-0	≥97%	5g	¥208.90	2023-09-02
S e l l e c k ZHONG GUO	S4958-25mg	Glycocholic acid	475-31-0	99.73%	25mg	¥795.39	2023-09-15
Chemenu	CM253114-25g	N-Choloylglycine	475-31-0	97%	25g	$143	2021-06-15
Chemenu	CM253114-100g	N-Choloylglycine	475-31-0	97%	100g	$421	2021-06-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026077-1g	Glycocholic acid	475-31-0	97%	1g	￥65	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026077-250mg	Glycocholic acid	475-31-0	97%	250mg	￥31	2024-05-23

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (475-31-0) belongs is as follows:

Market category	Market size	Growth rate(CAGR)	Main driving factors
Global Bile Acids Market	——	——	Growing pharmaceutical applications in hepatology and gastroenterology. Increasing use as excipients and intermediates in drug formulation.
Biochemical & Pharmaceutical Intermediates Market	——	——	R&D investment in metabolic and digestive disease therapies. Demand for high-purity biochemical reagents.
Glycocholic Acid & Related Conjugates Segment	——	——	Specific research into bile acid metabolism and signaling. Niche applications in diagnostic kits and reference standards.
Glycocholic Acid (Estimated)	——	——	Steady demand from academic and industrial research laboratories. Limited but specialized application in pharmaceutical synthesis.

475-31-0 (Glycocholic acid) Related Products

Glycocholic acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics

Production End

Major production is concentrated in Asia, particularly China, due to established chemical synthesis capabilities and access to raw materials (animal-derived bile acids).
Europe and North America host several specialized fine chemical and biochemical companies producing high-purity Glycocholic acid for research and pharmaceutical applications.
Production is often tied to facilities that handle other bile acids, allowing for shared expertise and infrastructure, but scale is generally limited to batch processes.

Consumption End

Primary demand originates from North America and Europe, driven by robust pharmaceutical R&D sectors, academic research institutions, and clinical diagnostic laboratories.
Growing consumption in the Asia-Pacific region, especially in countries like Japan, South Korea, and China, due to expanding life sciences research and domestic pharmaceutical development.
Demand is fragmented and project-based, linked to specific research grants, drug development pipelines, and routine diagnostic testing volumes.

European Market

Characterized by high regulatory standards (REACH), demanding extensive documentation and compliance, which influences supplier selection and costs.
Strong presence of universities and research institutes focusing on gastroenterology and metabolism, creating steady demand for high-quality research-grade material.
Market is mature with several established suppliers, but prices are generally higher compared to Asian sources due to regulatory and labor costs.

Asia-Pacific Market

The region is a dominant production hub, offering cost-competitive options, especially for technical and standard grades of Glycocholic acid.
Domestic demand is rising rapidly with significant government and private investment in biotechnology and pharmaceutical sectors across China, India, and Southeast Asia.
Market dynamics include a wide range of suppliers, from large chemical manufacturers to specialized biochemical firms, leading to significant price and quality variation.

Safety and regulatory requirements

Hazard classification

Glycocholic acid is generally classified as a non-hazardous or low-hazard biochemical substance under standard conditions.
Irritant: May cause mild irritation to the eyes, skin, or respiratory system upon direct contact or inhalation of dust. Proper personal protective equipment (PPE) such as gloves and safety glasses is recommended during handling.
No Significant Acute Toxicity: It is not typically classified as acutely toxic via oral, dermal, or inhalation routes at standard handling levels, but ingestion of large amounts should be avoided.
Environmental Hazard: While biodegradable, large-scale release into the environment should be prevented. It may have effects on aquatic organisms, warranting careful waste disposal according to local regulations.

Storage and transportation requirements

Storage conditions: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. For long-term stability, store at 2-8°C (refrigerated) or as recommended by the supplier, protected from light and moisture.
Transportation classification: Generally not classified as dangerous goods for transport by air (IATA), sea (IMDG), or land (ADR/RID) when shipped in small, non-hazardous quantities. Verify with specific SDS for large shipments.
Packaging requirements: Should be packaged in sealed, moisture-proof containers (e.g., glass vials, plastic bottles) to prevent contamination and degradation. Outer packaging must be sturdy enough to prevent damage during transit.
Identification requirements: Containers must be clearly labeled with the product name (Glycocholic acid), CAS number (475-31-0), batch number, and any relevant hazard symbols (if applicable, e.g., irritant). Include supplier information and storage conditions.

Supply chain risk assessment

Geographic Concentration Risk

Raw material sourcing (bile acids) is somewhat concentrated, relying on animal by-product processing industries, which can be affected by agricultural policies, disease outbreaks, and ethical sourcing trends.
A significant portion of manufacturing capacity, especially for cost-effective standard grades, is located in Asia. Geopolitical tensions or trade disruptions could impact supply stability and lead times.
Alternative synthesis routes exist but may be less economical, creating a degree of dependency on the established supply chain from key production regions.

Compliance Risk

Suppliers must comply with diverse international regulations (REACH, FDA, TSCA). Non-compliance by a supplier can lead to shipment rejections, delays, and legal liabilities for the buyer.
Documentation requirements (Certificates of Analysis, Safety Data Sheets, origin certificates) are critical. Incomplete or inaccurate documentation from suppliers poses a significant compliance and operational risk.
For pharmaceutical or diagnostic use, adherence to Good Manufacturing Practice (GMP) or relevant quality guidelines is essential. Sourcing from non-GMP facilities introduces quality and regulatory acceptance risks.

Technical Risk

The synthesis and purification of high-purity Glycocholic acid require specialized expertise. Process failures or quality control lapses at the manufacturer can lead to batch inconsistencies or impurities.
The product is sensitive to storage conditions (temperature, light, humidity). Inadequate handling or logistics during transportation can compromise product stability and efficacy upon receipt.
Limited number of suppliers capable of producing very high-purity (>99%) or custom-specified grades, creating a single-point-of-failure risk for specialized applications.

Market Risk

Demand is primarily driven by research funding and specific pharmaceutical projects, making it somewhat volatile and unpredictable compared to high-volume commodity chemicals.
Price volatility of raw materials (e.g., cholic acid) can translate into cost fluctuations for Glycocholic acid, affecting procurement budgets.
Competition from alternative bile acids or synthetic analogs for specific research applications could shift demand away from Glycocholic acid in the long term.

Procurement Suggestions and Strategies

Supplier selection strategy

Top Choice: ——
Select a globally recognized supplier of fine chemicals and biochemicals, such as Sigma-Aldrich (Merck), TCI, or Cayman Chemical. These suppliers offer the highest assurance of quality, with extensive batch-specific documentation (CoA, MSDS), guaranteed purity (>98%), and reliable supply chains. They are ideal for critical applications in pharmaceutical R&D, clinical diagnostics, or as analytical standards where data integrity and regulatory compliance are paramount. While their prices are premium, they mitigate significant technical and compliance risks.

Alternative Solution: ——
Consider reputable specialty chemical manufacturers from regions like Europe (e.g., Carbosynth, BOC Sciences) or established Asian suppliers with a strong track record in exporting biochemicals. These suppliers often provide a good balance between cost and quality, offering purities suitable for most research applications. It is crucial to vet them thoroughly: request samples for testing, review their quality control processes, and confirm their compliance with relevant regulations (e.g., REACH registration). They are suitable for non-GMP pilot-scale studies or routine research use.

Cost Optimization: ——
For large-volume, non-critical applications (e.g., some industrial intermediates or educational use), sourcing from cost-competitive manufacturers, primarily in Asia, can be considered. Prioritize suppliers with verifiable customer reviews, clear communication, and willingness to provide necessary documentation. The key is to clearly define acceptable purity specifications (e.g., technical grade) and conduct rigorous quality checks upon receipt. This strategy carries higher risk regarding consistency and long-term reliability but can offer significant cost savings for appropriate use cases.

Procurement execution suggestions

Pre-Procurement Preparation:
Clearly define the technical specifications required: purity grade (e.g., >95%, >98%, analytical standard), physical form, and any special packaging (e.g., under inert gas).
Research and shortlist 3-5 potential suppliers based on reputation, certifications, and ability to meet your specifications and regulatory needs.
Prepare a detailed Request for Quotation (RFQ) document that includes all technical, quality, and delivery requirements to ensure comparable quotes.

Supplier Evaluation & Order Placement:
Request and critically review documentation from shortlisted suppliers: Certificate of Analysis for a recent batch, Safety Data Sheet, and quality management system certifications.
For new or cost-optimization suppliers, consider ordering a small test sample to evaluate product quality before committing to a large purchase.
Negotiate clear terms on price, delivery timeline, incoterms, payment methods, and quality guarantees/return policies before placing the final order.

Post-Order & Receipt Management:
Maintain communication with the supplier to track production and shipment progress, especially for international orders requiring customs clearance.
Upon receipt, immediately inspect the packaging for damage and verify that the label information matches the purchase order and CoA.
Perform or arrange for appropriate quality control testing (e.g., HPLC, melting point) to confirm the product meets the agreed specifications before releasing it for use.

Conclusion

Procuring Glycocholic acid (CAS 475-31-0) requires a strategy that balances quality assurance, regulatory compliance, and cost-effectiveness based on the intended application. For critical uses in pharmaceuticals or diagnostics, prioritizing established global suppliers is non-negotiable to ensure data integrity and avoid compliance pitfalls. For general research, reputable specialty suppliers offer a viable balance. Regardless of the source, rigorous pre-qualification, clear specification definition, and post-receipt quality verification are essential steps to mitigate supply chain risks. Building relationships with reliable suppliers and maintaining a small safety stock can buffer against market volatility and lead time fluctuations. Ultimately, the procurement approach should be aligned with the risk profile of the end-use application.

Key points:

Align supplier selection with application criticality: Use top-tier suppliers for pharmaceutical/clinical use and vet alternatives thoroughly for research purposes.
Prioritize documentation and compliance: Ensure suppliers provide complete and accurate CoA, MSDS, and evidence of regulatory adherence (e.g., REACH).
Implement rigorous quality verification: Never skip quality control checks upon receipt, especially when sourcing from new or cost-optimized suppliers.
Manage supply chain risks proactively: Understand geographic and technical dependencies, and consider dual sourcing or safety stock for essential grades.

Cas no 475-31-0 (Glycocholic acid)

Product Name:Glycocholic acid

Chemical and Physical Properties

Glycocholic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Glycocholic acid Security Information

Glycocholic acid Related Literature

Related Categories

475-31-0 (Glycocholic acid) Global Suppliers

Product Overview and Price Analysis

CAS no.475-31-0 comprehensive analysis

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Comparison of Global Market Sizes

475-31-0 (Glycocholic acid) Related Products

Glycocholic acid Analysis

Analysis of Regional Market Characteristics and Demand

Production End

Consumption End

European Market

Asia-Pacific Market

Safety and regulatory requirements

Hazard classification

Storage and transportation requirements

Supply chain risk assessment

Geographic Concentration Risk

Compliance Risk

Technical Risk

Market Risk

Procurement Suggestions and Strategies

Supplier selection strategy

Procurement execution suggestions

Conclusion